![molecular formula C15H11F3N4O2 B2806606 1-(pyrazine-2-carbonyl)-N-(2,3,4-trifluorophenyl)azetidine-3-carboxamide CAS No. 1396558-76-1](/img/structure/B2806606.png)
1-(pyrazine-2-carbonyl)-N-(2,3,4-trifluorophenyl)azetidine-3-carboxamide
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Description
1-(pyrazine-2-carbonyl)-N-(2,3,4-trifluorophenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C15H11F3N4O2 and its molecular weight is 336.274. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Applications
Several studies have synthesized derivatives of pyrazine and azetidine compounds, showing significant antimicrobial and antifungal activities. For example, derivatives of 2-azetidinone, synthesized from pyrazine dicarboxylic acid, exhibited excellent antibacterial and antifungal properties. These compounds were obtained through cycloaddition reactions involving Schiff bases derived from pyrazine-2,3-dicarboxylic acid, demonstrating a potential route for developing new antimicrobial agents (Ayyash & Habeeb, 2019). Similarly, pyrazine-2-substituted carboxamide derivatives have been synthesized and shown to inhibit the growth of Leuconostoc mesenteroides, a bacterium of interest in the food industry, along with other microbial activities (El-Wahab et al., 2006).
Synthetic Applications
The synthesis of novel compounds based on the pyrazine moiety is a key area of research. One study involved the synthesis of pyrazinamide derivatives as growth inhibitors of Leuconostoc mesenteroides and other microorganisms, showcasing the versatility of pyrazine derivatives in generating bioactive molecules (Abdelwahab et al., 2007). Moreover, the synthesis of pyrazole and pteridine derivatives from amidinoacetamides indicates the chemical flexibility of incorporating the pyrazine ring into various heterocyclic frameworks, potentially leading to new drugs or materials (Keir et al., 1977).
Cytotoxicity and Cancer Research
Pyrazine derivatives have also been explored for their cytotoxic properties against cancer cells. For instance, some newly synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were evaluated for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating the potential use of pyrazine-based compounds in cancer research (Hassan et al., 2014).
Properties
IUPAC Name |
1-(pyrazine-2-carbonyl)-N-(2,3,4-trifluorophenyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3N4O2/c16-9-1-2-10(13(18)12(9)17)21-14(23)8-6-22(7-8)15(24)11-5-19-3-4-20-11/h1-5,8H,6-7H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAEPDAHUHDYNAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=NC=CN=C2)C(=O)NC3=C(C(=C(C=C3)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.